Cas no 615273-85-3 ((2Z)-N-(3-hydroxypropyl)-2-(4-methylphenyl)formamido-3-5-(4-sulfamoylphenyl)furan-2-ylprop-2-enamide)

• Product Name: (2Z)-N-(3-hydroxypropyl)-2-(4-methylphenyl)formamido-3-5-(4-sulfamoylphenyl)furan-2-ylprop-2-enamide
• CAS No: 615273-85-3
• MF: C₂₄H₂₅N₃O₆S
• MW: 483.536804914474
• CID: 6089752
• PubChem ID: 16428390
• Update Time: 2025-10-28

(2Z)-N-(3-hydroxypropyl)-2-(4-methylphenyl)formamido-3-5-(4-sulfamoylphenyl)furan-2-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(3-hydroxypropyl)-2-(4-methylphenyl)formamido-3-5-(4-sulfamoylphenyl)furan-2-ylprop-2-enamide
• MFCD03651047
• (Z)-N-(3-((3-hydroxypropyl)amino)-3-oxo-1-(5-(4-sulfamoylphenyl)furan-2-yl)prop-1-en-2-yl)-4-methylbenzamide
• AKOS001448033
• N-[(Z)-3-(3-hydroxypropylamino)-3-oxo-1-[5-(4-sulfamoylphenyl)furan-2-yl]prop-1-en-2-yl]-4-methylbenzamide
• 615273-85-3
• F1425-0708
• (2Z)-N-(3-HYDROXYPROPYL)-2-[(4-METHYLPHENYL)FORMAMIDO]-3-[5-(4-SULFAMOYLPHENYL)FURAN-2-YL]PROP-2-ENAMIDE

• Inchi： 1S/C24H25N3O6S/c1-16-3-5-18(6-4-16)23(29)27-21(24(30)26-13-2-14-28)15-19-9-12-22(33-19)17-7-10-20(11-8-17)34(25,31)32/h3-12,15,28H,2,13-14H2,1H3,(H,26,30)(H,27,29)(H2,25,31,32)/b21-15-
• InChI Key： GGNQEHSGFHSOKI-QNGOZBTKSA-N
• SMILES： S(C1C=CC(=CC=1)C1=CC=C(/C=C(/C(NCCCO)=O)\NC(C2C=CC(C)=CC=2)=O)O1)(N)(=O)=O

Computed Properties

• Exact Mass: 483.14640670g/mol
• Monoisotopic Mass: 483.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 160Ų

Additional information on (2Z)-N-(3-hydroxypropyl)-2-(4-methylphenyl)formamido-3-5-(4-sulfamoylphenyl)furan-2-ylprop-2-enamide

Introduction to Compound with CAS No 615273-85-3 and Its Applications in Chemical Biology

The compound with the CAS number 615273-85-3 is a highly intriguing molecule in the realm of chemical biology, characterized by its intricate structure and potential biological activities. This compound, formally known as (2Z)-N-(3-hydroxypropyl)-2-(4-methylphenyl)formamido-3-5-(4-sulfamoylphenyl)furan-2-ylprop-2-enamide, has garnered significant attention due to its unique chemical framework and promising pharmacological properties.

At the core of this compound's structure lies a complex arrangement of functional groups, including a furan ring, sulfamoyl groups, and various aromatic moieties. These elements contribute to its diverse interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and therapeutic development. The presence of a 3-hydroxypropyl side chain adds an additional layer of complexity, enabling various biochemical modifications that could enhance its pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the potential interactions of this compound with biological receptors. Studies suggest that the (2Z)-configuration of the double bond in the molecule plays a crucial role in determining its binding affinity and specificity. This geometric arrangement allows for optimal positioning of key functional groups, facilitating stable interactions with target proteins.

The sulfamoyl groups in the molecule are particularly noteworthy, as they have been shown to exhibit strong binding properties with certain enzymes and receptors. These groups are often involved in modulating enzyme activity, making them attractive for the development of enzyme inhibitors. Additionally, the presence of a 4-methylphenyl moiety enhances the lipophilicity of the compound, which can be beneficial for membrane permeability and oral bioavailability.

In vitro studies have begun to uncover the potential therapeutic applications of this compound. Initial research indicates that it may possess anti-inflammatory and antioxidant properties, which are crucial for treating various chronic diseases. The combination of these effects makes it a promising candidate for further exploration in conditions such as arthritis and neurodegenerative disorders.

The furan ring in the structure is another key feature that contributes to the compound's unique properties. Furan derivatives have been extensively studied for their bioactivity, and this particular arrangement has shown promise in preliminary assays. The ability of furan rings to engage in hydrogen bonding and π-stacking interactions with biological targets enhances their potential as pharmacophores.

One of the most exciting aspects of this compound is its versatility in chemical modification. The presence of multiple reactive sites allows researchers to tailor its properties for specific applications. For instance, further derivatization could lead to compounds with improved solubility or targeted delivery systems. This flexibility makes it an ideal candidate for structure-activity relationship (SAR) studies.

The field of chemical biology has seen significant growth over recent years, driven by advancements in synthetic chemistry and high-throughput screening techniques. Compounds like this one exemplify the innovative approaches being taken to develop new therapeutic agents. By leveraging computational tools and experimental data, researchers can rapidly identify promising candidates for further development.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yields and purity. Each step must be meticulously optimized to achieve the desired product without unintended side reactions. This level of precision underscores the importance of expertise in synthetic chemistry for developing complex molecules like this one.

In conclusion, the compound with CAS number 615273-85-3 is a fascinating molecule with significant potential in chemical biology and drug discovery. Its unique structure, characterized by functional groups such as sulfamoyl moieties, hydroxypropyl chains, and furan rings, makes it a versatile candidate for further exploration. With ongoing research uncovering new biological activities and synthetic possibilities, this compound is poised to play a crucial role in future therapeutic developments.